N-(2-(4-methoxyphenyl)-2-morpholinoethyl)-2-nitrobenzenesulfonamide

• IUPAC Name: N-[2-(4-methoxyphenyl)-2-morpholin-4-ylethyl]-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C19H23N3O6S/c1-27-16-8-6-15(7-9-16)18(21-10-12-28-13-11-21)14-20-29(25,26)19-5-3-2-4-17(19)22(23)24/h2-9,18,20H,10-14H2,1H3
• InChI Key: LPLKDGZALCTHGN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CNS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-])N3CCOCC3
• Molecular Formula: C19H23N3O6S
• Molecular Weight: 421.5 g/mol
• CAS No.: 941960-27-6

Description

N-(2-(4-methoxyphenyl)-2-morpholinoethyl)-2-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C19H23N3O6S and its molecular weight is 421.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

N-(2-(4-methoxyphenyl)-2-morpholinoethyl)-2-nitrobenzenesulfonamide and its derivatives have been synthesized and characterized to explore their potential pharmacological activities, including diuretic, antihypertensive, and anti-diabetic properties. For instance, compounds synthesized from substituted anthranilic acids derived amino quinazolines and substituted benzene sulphonamides showed significant activity, comparing favorably with standards like metolazone and prazosin in pharmacological evaluations (Rahman et al., 2014).

Computational Study

A new compound, derived from 2,5-dimethyl-4-nitroaniline and 4-methylbenzene-1-sulfonyl chloride, was characterized by SCXRD studies and various spectroscopic tools. Computational studies, including DFT calculations and molecular dynamics simulations, were conducted to understand the structural and electronic properties of the compound, showing excellent agreement with experimental results. This work provides insights into the potential interactions of the molecule with proteins, offering a foundation for further drug development (Murthy et al., 2018).

Preparation of Secondary Amines

The compound has also been investigated in the context of synthesizing secondary amines via nitrobenzenesulfonamides. The process involves the smooth alkylation of nitrobenzenesulfonamides prepared from primary amines, followed by deprotection to yield secondary amines in high yields. This method demonstrates the compound's utility in organic synthesis and potential applications in developing pharmaceuticals (Fukuyama et al., 1995).

Anticancer and Antimalarial Activities

Further studies explored ether aryl sulfonic acid esters, including derivatives of this compound, for their antimalarial and anticancer activities. These investigations revealed that specific derivatives exhibit superior antimalarial and anticancer properties, highlighting the compound's relevance in therapeutic applications (Betts et al., 2006).